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Compound of Interest

Compound Name:
N-(4-Hydroxy-1-

naphthyl)acrylamide

CAS No.: 83968-63-2

Cat. No.: B12647551

Get Quote

Core Principle & Mechanism
N-(4-Hydroxy-1-naphthyl)acrylamide functions as a "Turn-On" fluorescent probe.

Fluorophore: The 4-hydroxy-1-naphthyl moiety (naphthalene derivative).

Quencher/Trigger: The electron-deficient acrylamide group.[1]

Mechanism: In its native state, the acrylamide group quenches the fluorescence of the

naphthyl ring, likely through Photoinduced Electron Transfer (PET) or by dissipating energy

via non-radiative decay pathways associated with the rotation of the vinyl group.

Activation: Intracellular thiols (R-SH), such as Glutathione (GSH), Cysteine (Cys), and

Homocysteine (Hcy), attack the

-carbon of the acrylamide via a Michael addition reaction. This breaks the conjugation of the
electron-withdrawing vinyl group, inhibiting the PET process and restoring strong
fluorescence.
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DOT Diagram: Activation Mechanism
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Caption: Schematic of the Michael addition reaction where a biothiol reacts with the acrylamide

warhead, restoring fluorescence.

Material Preparation
Component Specification Storage Notes

HNA Probe

N-(4-Hydroxy-1-

naphthyl)acrylamide

(Powder)

-20°C, Desiccated Protect from light.

Solvent
Anhydrous DMSO

(Dimethyl sulfoxide)
RT

PCR-grade or cell

culture grade.

Buffer
PBS (pH 7.4) or

HBSS
4°C

Avoid buffers with free

thiols (e.g., DTT).

Control
N-Ethylmaleimide

(NEM)
-20°C

Thiol scavenger for

negative control.

Stock Solution Protocol
Calculate: Determine the mass required for a 10 mM stock solution.

MW of C13H11NO2 ≈ 213.23 g/mol .

Example: Dissolve 2.13 mg in 1 mL DMSO.

Dissolve: Add DMSO to the powder. Vortex vigorously until fully dissolved.
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Aliquot: Dispense into small amber tubes (e.g., 20-50 µL) to avoid freeze-thaw cycles.

Store: Keep at -20°C. Stable for ~1-2 months.

Experimental Protocol: Live Cell Imaging
This protocol is optimized for adherent cell lines (e.g., HeLa, MCF-7, HEK293).

Step 1: Cell Culture
Seed cells in a confocal dish (35 mm) or chamber slide.

Incubate at 37°C / 5% CO₂ until cells reach 60-70% confluency.

Note: Over-confluency can alter metabolic states and GSH levels.

Step 2: Probe Incubation (Staining)
Wash: Remove culture media and gently wash cells 2x with warm PBS (or HBSS).

Prepare Working Solution: Dilute the 10 mM DMSO stock into warm PBS/HBSS to a final

concentration of 5–20 µM.

Optimization: Start with 10 µM. If signal is low, increase to 20 µM. Keep DMSO < 0.5%.

Incubate: Add the working solution to the cells.

Time: Incubate for 20–40 minutes at 37°C.

Reasoning: Acrylamides react slower than maleimides; 30 mins ensures sufficient covalent

modification of intracellular thiols.

Step 3: Negative Control (NEM Pre-treatment)
To validate that the signal is thiol-dependent:

Pre-treat a separate set of cells with 1 mM N-Ethylmaleimide (NEM) for 30 minutes.

Wash 3x with PBS to remove excess NEM.
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Proceed with Step 2 (Probe Incubation).

Expected Result: Minimal to no fluorescence (NEM blocks all available thiols).

Step 4: Imaging
Wash: Remove probe solution and wash cells 3x with PBS to remove non-reacted probe.

Mount: Add live-cell imaging buffer (e.g., FluoroBrite DMEM) or PBS.

Microscopy Settings:

Excitation: ~340–380 nm (UV/Violet laser) or ~405 nm diode laser (depending on the

specific absorption shift of the 4-hydroxy derivative).

Emission: Collect signal in the Blue/Cyan channel (420–480 nm).

Note: The 4-hydroxyl group may shift emission to the green (~500 nm) in basic

intracellular environments. Check the 488 nm excitation/520 nm emission channel if the

blue signal is weak.

Workflow Diagram
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Caption: Step-by-step workflow for live-cell thiol imaging including negative control validation.

Data Analysis & Interpretation
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Observation Interpretation

High Fluorescence
High intracellular thiol concentration

(Healthy/Reductive state).

Low Fluorescence
Low thiol levels or Oxidative Stress (GSH

depleted).

No Fluorescence (NEM)
Validates probe specificity (Signal is thiol-

dependent).

Localization

Diffuse cytoplasmic staining usually indicates

GSH; Punctate staining may indicate

mitochondrial thiols if the probe accumulates

there.

Quantification:

Use ImageJ/Fiji.

Select "Region of Interest" (ROI) around individual cells.

Measure "Mean Gray Value".

Subtract "Background" (ROI in empty area).

Compare Mean Fluorescence Intensity (MFI) between Control and Treated groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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